2-(Chloromethyl)furan
Cat. No. B1296002
:
617-88-9
M. Wt: 116.54 g/mol
InChI Key: GANBJDIOIDQSGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04033950
Procedure details
To a stirred mixture of N-hydroxyphthalimide (41 g.), anhydrous potassium carbonate (26.4 g.) and dry dimethyl sulphoxide (400 ml.) was added 2-chloromethylfuran (freshly prepared, but undistilled, from 46.2 g. furfuryl alcohol according to the method of W. R. Kirner JACS, 1928, 50, 1955). The mixture was stirred for 18 hr., then poured into water (1.5 l). The precipitated solid was filtered off, washed well with water, and recrystallised from ethanol to give N-furfuryloxyphthalimide (42.8 g., 70%), m.p. 145.3°-146.2° τ values (DMSO-d6) are 4.80 (CH2), 2.22, 3.30, 3.50 (furyl protons) 2.08 (phthalimide protons).
Yield
70%
Identifiers
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REACTION_CXSMILES
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[OH:1][N:2]1[C:6](=[O:7])[C:5]2=[CH:8][CH:9]=[CH:10][CH:11]=[C:4]2[C:3]1=[O:12].C(=O)([O-])[O-].[K+].[K+].Cl[CH2:20][C:21]1[O:22][CH:23]=[CH:24][CH:25]=1.C(O)C1OC=CC=1>O.CS(C)=O>[CH2:20]([O:1][N:2]1[C:3](=[O:12])[C:4]2=[CH:11][CH:10]=[CH:9][CH:8]=[C:5]2[C:6]1=[O:7])[C:21]1[O:22][CH:23]=[CH:24][CH:25]=1 |f:1.2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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41 g
|
|
Type
|
reactant
|
|
Smiles
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ON1C(C=2C(C1=O)=CC=CC2)=O
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|
Name
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|
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Quantity
|
26.4 g
|
|
Type
|
reactant
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|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
|
400 mL
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|
Type
|
solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
|
reactant
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Smiles
|
ClCC=1OC=CC1
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CO1)O
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Step Four
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Name
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|
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Quantity
|
1.5 L
|
|
Type
|
solvent
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
The mixture was stirred for 18 hr
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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freshly prepared
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The precipitated solid was filtered off
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WASH
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Type
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WASH
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|
Details
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washed well with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
recrystallised from ethanol
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
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|
Smiles
|
C(C1=CC=CO1)ON1C(C=2C(C1=O)=CC=CC2)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42.8 g | |
| YIELD: PERCENTYIELD | 70% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
